[3,3'-Bipyridin]-2-amine, 5-bromo-

• IUPAC Name: 5-bromo-3-pyridin-3-ylpyridin-2-amine
• InChI: InChI=1S/C10H8BrN3/c11-8-4-9(10(12)14-6-8)7-2-1-3-13-5-7/h1-6H,(H2,12,14)
• InChI Key: SIMQQHUUNNWOQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=C(N=CC(=C2)Br)N
• Molecular Formula: C10H8BrN3
• Molecular Weight: 250.09 g/mol
• CAS RN: 1335051-77-8

Description

Synthesis Analysis

The synthesis of brominated compounds often involves bromination reactions. For instance, the synthesis of 5-bromo-2-chlorobenzoic acid involves a monobromination reaction in an NBS/sulfuric acid system. Another example is the synthesis of 5-bromosubstituted derivatives of indole phytoalexins.

Scientific Research Applications

Transition-Metal Catalysis

Bipyridines and their derivatives play a crucial role as ligands in transition-metal catalysis. Specifically, 5-Bromo-[3,3’-bipyridin]-2-amine can coordinate with metal centers, making it an excellent candidate for catalytic reactions. Researchers have explored its use in various coupling reactions, including:

a. Suzuki Coupling: The Suzuki coupling reaction involves the cross-coupling of aryl or vinyl boronic acids with aryl or vinyl halides. .

b. Negishi Coupling: In Negishi coupling, organozinc reagents react with organic halides to form carbon-carbon bonds. .

c. Stille Coupling: Stille coupling involves the reaction of organotin compounds with organic halides. .

α-Glucosidase Inhibition

Researchers have synthesized 5-Bromo-[3,3’-bipyridin]-2-amine analogs to explore their potential as α-glucosidase inhibitors. .

Electrochemical Methods

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Future Directions

The future directions in the study of brominated compounds could involve further exploration of their synthesis, characterization, and potential applications. For instance, 2,2’-bipyridine has been described as “the most widely used ligand” and continues to be a subject of research.